Cas no 19369-53-0 (Methyl 2-amino-5-methylthiophene-3-carboxylate)

• Product Name: Methyl 2-amino-5-methylthiophene-3-carboxylate
• CAS No: 19369-53-0
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD01922101
• CID: 123525
• PubChem ID: 675878
• Update Time: 2025-11-02

Methyl 2-amino-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-methylthiophene-3-carboxylate
• 2-Amino-5-methyl-thiophene-3-carboxylic acid methyl ester
• 3-Thiophenecarboxylicacid, 2-amino-5-methyl-, methyl ester
• 2-Amino-5-Methyl-3-Thiophenecarboxylic Acid Methyl Ester
• methyl 2-amino-5-methyl3-thiophene-carboxylate
• methyl 2-amino-5-methyl-thiophene-3-carboxylate
• methyl 2-amino-5-methylthiophene-3-carboxylate(SALTDATA: FREE)
• 2-Amino-3-(methoxycarbonyl)-5-methylthiophene
• 2-Amino-5-methylthiophene-3-carboxylic acid methyl ester
• 12-AMINO-6-METHYLTHIOPHENE-3-CARBOXYLATE
• 3-Thiophenecarboxylic acid, 2-aMino-5-Methyl-, Methyl ester
• A18385
• SB10587
• EN300-227707
• J-012543
• AKOS000111622
• methyl 2-amino-5-methyl-3-thiophene-carboxylate
• 19369-53-0
• AM803447
• MFCD01922101
• DTXSID90350228
• CS-0036595
• Methyl 2-amino-5-methylthiophene-3-carboxylate, AldrichCPR
• BB 0254724
• BCP03568
• SCHEMBL2181959
• methyl 2-amino-5-methyl-3-thiophenecarboxylate
• HMS1637K20
• methyl-2-amino-5-methyl-3-thiophenecarboxylate
• GHPDMFBHITXJAZ-UHFFFAOYSA-N
• CHEMBL4095885
• methyl2-amino-5-methylthiophene-3-carboxylate
• SY014209
• FT-0678506
• F1751-0023
• methyl 2-amino-5-methylthiophene-3-carboxy-late
• FS-1358
• STK003811
• 2-Amino-5-methyl-3-thiophenecarboxylic Acid Methyl Ester; 2-Amino-3-(methoxycarbonyl)-5-methylthiophene; 2-Amino-5-methylthiophene-3-carboxylic Acid Methyl Ester
• ALBB-001663

• MDL： MFCD01922101
• Inchi： 1S/C7H9NO2S/c1-4-3-5(6(8)11-4)7(9)10-2/h3H,8H2,1-2H3
• InChI Key： GHPDMFBHITXJAZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C=C1C)N

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 278.2±35.0 ºC (760 Torr),
• Flash Point: 122.0±25.9 ºC,
• Solubility: Very slightly soluble (0.79 g/l) (25 º C),
• PSA: 80.56000
• LogP: 2.00650

Methyl 2-amino-5-methylthiophene-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD158833)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 2-amino-5-methylthiophene-3-carboxylate

Comprehensive Overview of Methyl 2-amino-5-methylthiophene-3-carboxylate (CAS No. 19369-53-0)

Methyl 2-amino-5-methylthiophene-3-carboxylate (CAS No. 19369-53-0) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. This thiophene derivative, characterized by its methyl ester and amino functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure enables applications in drug discovery, material science, and specialty chemicals, making it a focal point for researchers exploring heterocyclic chemistry and medicinal chemistry.

In recent years, the demand for Methyl 2-amino-5-methylthiophene-3-carboxylate has surged due to its role in developing small-molecule inhibitors and bioconjugates. With the rise of AI-driven drug discovery and high-throughput screening, this compound has gained attention for its potential in targeting enzymes and receptors. Researchers frequently search for "thiophene derivatives in drug design" or "CAS 19369-53-0 applications," reflecting its relevance in modern pharmaceutical innovation.

The synthesis of Methyl 2-amino-5-methylthiophene-3-carboxylate typically involves multistep organic reactions, including condensation and esterification. Its crystalline form and solubility profile make it suitable for diverse experimental conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, a key concern for laboratories focusing on precise chemical synthesis.

Environmental and safety considerations are also critical when handling Methyl 2-amino-5-methylthiophene-3-carboxylate. While not classified as hazardous, proper laboratory protocols must be followed to minimize risks. This aligns with growing industry trends toward green chemistry and sustainable synthesis, topics frequently queried in scientific forums and search engines.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing conductive polymers and organic semiconductors. Its electron-rich thiophene ring contributes to charge transport properties, a hot topic in "organic electronics" research. Startups and academic labs exploring "flexible electronics" often investigate such derivatives for next-generation devices.

In summary, Methyl 2-amino-5-methylthiophene-3-carboxylate (CAS No. 19369-53-0) exemplifies the intersection of chemical innovation and applied research. Its adaptability across disciplines—from drug development to advanced materials—ensures its continued prominence in scientific literature and industrial applications. For researchers, staying updated on its synthetic methodologies and emerging uses is essential to leveraging its full potential.